Cas no 2228932-58-7 (2,5-dimethylthiophen-3-yl sulfamate)

• Product Name: 2,5-dimethylthiophen-3-yl sulfamate
• CAS No: 2228932-58-7
• MF: C₆H₉NO₃S₂
• MW: 207.270559072495
• CID: 6270035
• PubChem ID: 165885621
• Update Time: 2025-06-07

2,5-dimethylthiophen-3-yl sulfamate Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethylthiophen-3-yl sulfamate
• 2228932-58-7
• EN300-2003009

• Inchi： 1S/C6H9NO3S2/c1-4-3-6(5(2)11-4)10-12(7,8)9/h3H,1-2H3,(H2,7,8,9)
• InChI Key： BLTMWWIPVQNTJR-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(=C1C)OS(N)(=O)=O

Computed Properties

• Exact Mass: 207.00238550g/mol
• Monoisotopic Mass: 207.00238550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 106Ų

Additional information on 2,5-dimethylthiophen-3-yl sulfamate

Introduction to 2,5-Dimethylthiophen-3-yl Sulfamate (CAS No. 2228932-58-7)

2,5-Dimethylthiophen-3-yl sulfamate (CAS No. 2228932-58-7) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This sulfamate derivative of 2,5-dimethylthiophene has garnered attention due to its potential applications in drug discovery and development. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 2,5-dimethylthiophen-3-yl sulfamate is characterized by a thiophene ring with two methyl groups at the 2 and 5 positions, and a sulfamate group attached to the 3-position. The thiophene ring is a five-membered heterocyclic compound containing one sulfur atom, which imparts unique electronic and steric properties to the molecule. The presence of the sulfamate group adds further complexity and reactivity, making this compound a versatile building block in organic synthesis.

In terms of physical properties, 2,5-dimethylthiophen-3-yl sulfamate is typically a solid at room temperature. It exhibits good solubility in common organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for various chemical reactions and biological assays. The compound's stability under different conditions is also an important consideration for its use in laboratory settings.

The synthesis of 2,5-dimethylthiophen-3-yl sulfamate can be achieved through several routes. One common method involves the reaction of 3-bromothiophene with methyl magnesium bromide to form 3-bromothiophene-2,5-dimethyl. Subsequent treatment with sodium azide followed by reduction with triphenylphosphine yields the corresponding amine. The final step involves the reaction of this amine with chlorosulfonyl isocyanate to form the desired sulfamate derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Recent research has highlighted the potential therapeutic applications of 2,5-dimethylthiophen-3-yl sulfamate. Studies have shown that this compound exhibits potent inhibitory activity against specific enzymes involved in various disease pathways. For example, it has been reported to inhibit the activity of carbonic anhydrase isoforms, which are implicated in conditions such as glaucoma and hypertension. Additionally, preliminary studies suggest that it may have anti-inflammatory properties, making it a promising candidate for further investigation in drug development.

In the context of medicinal chemistry, 2,5-dimethylthiophen-3-yl sulfamate has been explored as a lead compound for optimizing pharmacological profiles. Researchers have conducted structure-activity relationship (SAR) studies to identify key structural features that contribute to its biological activity. These studies have led to the development of analogs with improved potency and selectivity, paving the way for potential clinical applications.

Clinical trials involving compounds derived from 2,5-dimethylthiophen-3-yl sulfamate are still in their early stages. However, preclinical data from animal models have shown promising results in terms of efficacy and safety profiles. These findings underscore the importance of continued research to fully understand the therapeutic potential of this compound.

In conclusion, 2,5-dimethylthiophen-3-yl sulfamate (CAS No. 2228932-58-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it an attractive target for further investigation and development. As research progresses, it is likely that new insights into its mechanisms of action and potential therapeutic uses will emerge.